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Compound of Interest

Compound Name: Tristearin-d40

cat. No.: B1472723

This technical guide provides a comprehensive overview of the molecular characteristics of
Tristearin-d40, a deuterated form of Tristearin. It is intended for researchers, scientists, and
professionals in drug development who utilize stable isotope-labeled compounds in their work.
This document details the compound's molecular weight and structure and illustrates its
application as an internal standard in analytical methodologies.

Quantitative Molecular Data

The physical and chemical properties of Tristearin-d40 are summarized in the table below,
with a comparison to its non-deuterated counterpart, Tristearin.

Property Tristearin-d40 Tristearin
Chemical Formula Cs7D11006[1] Cs7H11006[2][3][4][5]16][ 7]
Molecular Weight 1002.16 g/mol ~891.48 g/mol [4][6][7]

Glyceryl tristearate, Stearin,

Synonyms ) )
Trioctadecanoin[8][3][4][6][7]

CAS Number 33048-69-0 555-43-1[3][4]

Molecular Structure

Tristearin-d40 is a triglyceride derived from the esterification of glycerol with three molecules
of deuterated stearic acid. In this isotopically labeled compound, all 110 hydrogen atoms of the
three stearic acid chains and the glycerol backbone are replaced with deuterium atoms.
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Caption: Molecular composition of Tristearin-d40.

Experimental Applications and Workflow

Tristearin-d40, as a stable isotope-labeled compound, is primarily utilized as an internal
standard in quantitative analytical techniques such as Liquid Chromatography-Mass
Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear
Magnetic Resonance (NMR) spectroscopy.[9] The incorporation of deuterium atoms results in a
distinct mass difference between the analyte (Tristearin) and the internal standard (Tristearin-
d40), while maintaining nearly identical chemical and physical properties. This allows for
accurate quantification of the analyte in complex biological matrices by correcting for variations
during sample preparation and analysis.

The following diagram illustrates a typical experimental workflow for the quantification of
Tristearin in a biological sample using Tristearin-d40 as an internal standard via LC-MS.
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Caption: LC-MS quantification workflow using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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